Cas no 1261540-39-9 (2-Iodo-3-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1261540-39-9
• MF: C₅H₃ClINO₃S
• MW: 319.504691362381
• CID: 4920606
• Update Time: 2025-10-28

2-Iodo-3-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C5H3ClINO3S/c6-12(10,11)3-1-2-8-5(7)4(3)9/h1-2,9H
• InChI Key： CPFFHOFEUSEOKC-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Additional information on 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride

Introduction to 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261540-39-9)

2-Iodo-3-hydroxypyridine-4-sulfonyl chloride, with the chemical formula C₆H₃INO₄S, is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. This compound has garnered significant attention due to its unique structural properties and its role as a key building block in the development of novel bioactive molecules. The presence of both an iodine atom and a hydroxyl group on the pyridine ring, coupled with a sulfonyl chloride functionality, makes it an invaluable reagent for further functionalization and derivatization.

The CAS No 1261540-39-9 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and compliance with regulatory standards. The synthesis of 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride typically involves multi-step reactions, starting from commercially available pyridine derivatives. The introduction of the iodine substituent at the 2-position enhances reactivity, allowing for subsequent cross-coupling reactions such as Suzuki or Sonogashira couplings. Meanwhile, the hydroxyl group at the 3-position and the sulfonyl chloride at the 4-position provide distinct handles for further modifications, making it a cornerstone in medicinal chemistry.

In recent years, 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride has been extensively studied for its potential in drug discovery. Its structural motif is found in several biologically active compounds, including kinase inhibitors and antimicrobial agents. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting specific enzymes involved in cancer pathways. The sulfonyl chloride moiety is particularly valuable for introducing carboxylic acid functionalities via nucleophilic substitution reactions, which is crucial for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling applications of 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride lies in its role as a precursor for heterocyclic compounds. Heterocycles are fundamental scaffolds in pharmaceuticals due to their ability to mimic natural products and interact with biological targets. By leveraging the reactivity of the iodine atom, researchers can construct complex cyclic structures through palladium-catalyzed reactions. Additionally, the hydroxyl group can be used to form ether or ester linkages, further expanding the structural diversity of derived compounds.

The sulfonyl chloride functionality in 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride is particularly noteworthy for its utility in peptide coupling reactions. Sulfonyl chlorides are well-known for their ability to activate carboxylic acids for amide bond formation, which is essential in peptide synthesis. This property has enabled the construction of peptidomimetics—molecules that mimic peptide sequences but exhibit improved pharmacokinetic properties. Such derivatives are being explored for their potential as therapeutic agents in various diseases.

Recent advancements in computational chemistry have also highlighted the importance of 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride as a scaffold for drug design. Molecular modeling studies suggest that modifications around this core structure can lead to compounds with improved solubility and metabolic stability. These insights have guided synthetic strategies aimed at optimizing bioavailability while maintaining biological activity. The integration of experimental data with computational predictions has accelerated the discovery process, making this compound an indispensable tool in modern medicinal chemistry.

The agrochemical industry has also recognized the significance of 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride as a precursor for novel pesticides and herbicides. Pyridine-based compounds are widely used due to their efficacy against pests and weeds while maintaining environmental safety. By functionalizing this intermediate, chemists can develop derivatives with tailored properties such as enhanced potency or reduced toxicity. Such innovations are critical for addressing global food security challenges while minimizing ecological impact.

In conclusion, 2-Iodo-3-hydroxypyridine-4-sulfonyl chloride (CAS No: 1261540-39-9) represents a cornerstone in synthetic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a preferred choice for researchers seeking to develop novel bioactive molecules. As scientific understanding evolves, this compound will continue to play a pivotal role in advancing drug discovery and agricultural innovation.